Cas no 2138752-68-6 (2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid
• CAS No: 2138752-68-6
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6275738
• PubChem ID: 165522619
• Update Time: 2025-06-08

2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid
• 2138752-68-6
• EN300-1299043
• 2-{[(benzyloxy)carbonyl]amino}-4-ethoxy-4-methylpentanoic acid

• Inchi： 1S/C16H23NO5/c1-4-22-16(2,3)10-13(14(18)19)17-15(20)21-11-12-8-6-5-7-9-12/h5-9,13H,4,10-11H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： RQUUAYOXQHYSCX-UHFFFAOYSA-N
• SMILES： O(CC)C(C)(C)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid

2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid (CAS No. 2138752-68-6): A Comprehensive Overview

2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid (CAS No. 2138752-68-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid consists of a central pentanoic acid backbone with a benzyl carbamate group attached to the amino functionality and an ethoxy substituent on the fourth carbon. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of 2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid in the context of protein-protein interactions and enzyme inhibition. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively modulates the activity of certain proteases, which are key enzymes involved in various physiological and pathological processes. This modulation could have significant implications for the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic activity, 2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The benzyl carbamate group in this compound can be cleaved by esterases, releasing the active drug moiety. This property makes it an attractive candidate for improving drug delivery and bioavailability.

The synthesis of 2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid involves several well-established chemical reactions, including amide formation and esterification. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The synthetic route is well-documented in the literature, providing a robust foundation for large-scale production and further optimization.

In terms of pharmacokinetics, preliminary studies have shown that 2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid in various disease models. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong rationale for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid has also been explored as a tool for basic research. Its ability to selectively modulate specific protein interactions makes it a valuable reagent for studying cellular processes and signaling pathways. Researchers have used this compound to gain insights into the mechanisms underlying various biological phenomena, contributing to our understanding of fundamental biological processes.

In conclusion, 2-{(benzyloxy)carbonylamino}-4-ethoxy-4-methylpentanoic acid (CAS No. 2138752-68-6) represents a promising compound with diverse applications in both research and medicine. Its unique chemical structure and biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential, paving the way for new advancements in medicinal chemistry and pharmaceutical science.